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Compound of Interest

Compound Name: Phenylglyoxylate

Cat. No.: B1224774

Phenylglyoxylate: A Comprehensive Technical
Guide

This guide provides an in-depth overview of the chemical structure, properties, synthesis, and
biological relevance of phenylglyoxylate, tailored for researchers, scientists, and professionals
in drug development.

Chemical Structure and Nomenclature

Phenylglyoxylate is the carboxylate anion derived from phenylglyoxylic acid. It is classified as
a 2-oxo monocarboxylic acid, where the aldehyde hydrogen of glyoxylic acid is substituted by a
phenyl group.[1][2]

The IUPAC name for the acidic form, phenylglyoxylic acid, is oxo(phenyl)acetic acid or 2-0x0-2-
phenylacetic acid.[1][2] Consequently, the IUPAC name for the conjugate base is
oxo(phenyl)acetate.

Common synonyms for phenylglyoxylic acid include benzoylformic acid, a-ketophenylacetic
acid, and phenylglyoxalic acid.[1][2][3] The corresponding synonyms for the anion are
benzoylformate and phenylglyoxylate.

Chemical Structures:

e Phenylglyoxylic Acid:
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o Chemical Formula: CsHeO3

o SMILES: O=C(C(=0)O)clcccccl

o InChl: InNChl=1S/C8H603/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5H,(H,10,11)

« Phenylglyoxylate (anion):

o Chemical Formula: CeHsO3~

o SMILES: O=C(C(=0)[O-])clcccccl

o InChl: InChl=1S/C8H603/c9-7(8(10)11)6-4-2-1-3-5-6/n1-5H,(H,10,11)/p-1

Physicochemical Properties

A summary of the key physicochemical properties of phenylglyoxylic acid and its common

esters, methyl phenylglyoxylate and ethyl phenylglyoxylate, is presented below.

Table 1: Physicochemical Properties of Phenylglyoxylic Acid and its Esters

Property

Phenylglyoxylic
Acid

Methyl
Phenylglyoxylate

Ethyl
Phenylglyoxylate

Molecular Formula

CsHeOs3

CoHeOs3

C10H1003

Molecular Weight 150.13 g/mol [1][3] 164.16 g/mol [4] 178.18 g/mol [5]
Colorless to light
] o Clear colorless to
Appearance yellow crystalline Liquid o
. yellow liquid
solid[1][2]
Melting Point 64-66 °C[1][3] 17 °C[6] Not applicable
- _ >113 °C (flash point) 138-139 °C at 18
Boiling Point 163 °C at 15 mmHgJ[1]

[6]

mmHg

Solubility in Water

920 g/L at 0 °C[1]

Not specified

1143 mg/L at 25 °C

pKa

2.15[3]

Not applicable

Not applicable

CAS Number

611-73-4[1][2]

15206-55-0[4]

1603-79-8
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Experimental Protocols

Phenylglyoxylic acid is a valuable building block in organic synthesis.[3] Several methods for its
preparation have been established.

Synthesis of Phenylglyoxylic Acid via Oxidation of
Mandelic Acid

A common laboratory-scale synthesis involves the oxidation of mandelic acid using an oxidizing
agent like potassium permanganate.[3]

Protocol:
¢ Dissolve mandelic acid in water.

e Slowly add a solution of potassium permanganate to the mandelic acid solution while
maintaining a controlled temperature.

e The reaction mixture is typically stirred for several hours until the purple color of the
permanganate disappears, indicating the completion of the oxidation.

e The resulting manganese dioxide precipitate is removed by filtration.
o The filtrate is then acidified, leading to the precipitation of phenylglyoxylic acid.

e The crude product can be purified by recrystallization from a suitable solvent, such as a
mixture of benzene and petroleum ether.

Synthesis of Phenylglyoxylic Acid via Hydrolysis of
Benzoyl Cyanide

An alternative route to phenylglyoxylic acid is the hydrolysis of benzoyl cyanide.[3]
Protocol:

e Benzoyl cyanide is treated with a strong acid, such as concentrated hydrochloric acid.[7]
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e The mixture is heated and stirred for an extended period to ensure complete hydrolysis of
the nitrile group to a carboxylic acid and the ketone.[7]

 After cooling, the reaction mixture is poured into water and extracted with an organic solvent
like chloroform.[7]

e The organic extract is dried over an anhydrous salt (e.g., sodium sulfate), and the solvent is
removed under reduced pressure.[7]

» The resulting crude phenylglyoxylic acid can be further purified by vacuum distillation or
recrystallization.[7]

Biological Significance and Metabolic Pathways

Phenylglyoxylate is a known human xenobiotic metabolite.[2][8] Its presence in urine is often
used as a biomarker for exposure to styrene.[9] Styrene, an industrial chemical used in the
production of plastics and resins, is metabolized in the body to mandelic acid and subsequently
to phenylglyoxylic acid before excretion.[9]

Styrene Metabolism Pathway

The metabolic conversion of styrene to its excretable metabolites involves a series of
enzymatic reactions, primarily occurring in the liver.

Mandelate
m CYP450 »| Styrene-7,8-oxide Epoxide hydrolase I \1andelic Acid dehydrogenase Phenylglyoxylic Acid Urinary Excretion

Click to download full resolution via product page

Styrene metabolism to phenylglyoxylic acid.

Role in Glyoxylate Metabolism

As a derivative of glyoxylic acid, phenylglyoxylate can be involved in the broader context of
glyoxylate and dicarboxylate metabolism.[10] Glyoxylate metabolism is a crucial set of
pathways involved in the conversion of fats to carbohydrates and the detoxification of certain
compounds.
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Logical Workflow for Biomarker Analysis

The determination of phenylglyoxylic acid in urine as a biomarker for styrene exposure follows
a logical experimental workflow.

Sample Preparation

Urine Sample Collection

Solid-Phase or Liquid-Liquid Extraction

Chemical Derivatization (optional)

Instrumental Analysis

Gas or Liquid Chromatography

Mass Spectrometry (MS)

pcessing

Quantification

l

Interpretation of Exposure Levels
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Workflow for phenylglyoxylate biomarker analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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